Cas no 1806915-72-9 (3-(Aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-5-acetic acid)

• Product Name: 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-5-acetic acid
• CAS No: 1806915-72-9
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4866968
• Update Time: 2025-08-05

3-(Aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C9H9BrF2N2O2/c10-8-5(3-13)1-4(2-6(15)16)7(14-8)9(11)12/h1,9H,2-3,13H2,(H,15,16)
• InChI Key： YGASRGZDKLFWKY-UHFFFAOYSA-N
• SMILES： BrC1=C(CN)C=C(CC(=O)O)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: -1.4
• Topological Polar Surface Area: 76.2

Additional information on 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-5-acetic acid

Comprehensive Overview of 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1806915-72-9)

3-(Aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-5-acetic acid is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine core substituted with bromo, difluoromethyl, and aminomethyl functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. The CAS No. 1806915-72-9 identifier ensures precise tracking in regulatory and commercial databases, highlighting its growing relevance in modern chemistry.

Recent trends in drug discovery emphasize the importance of halogenated pyridines, particularly those with difluoromethyl moieties, due to their enhanced metabolic stability and bioavailability. This compound's bromo substituent offers a reactive site for further derivatization, aligning with the demand for custom synthesis in targeted therapies. Researchers frequently search for "pyridine derivatives in drug design" or "difluoromethyl applications in agrochemicals," underscoring the compound's dual-industry appeal.

From a synthetic perspective, the acetic acid side chain in 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-5-acetic acid facilitates conjugation with other molecular scaffolds, a feature critical for developing prodrugs or bioconjugates. Its physicochemical properties, including solubility and pKa, are frequently analyzed in queries like "pyridine carboxylic acid solubility"—a testament to its practical utility in formulation studies. Computational chemists also explore its electronic effects for QSAR modeling, given the electronegative fluorine atoms.

Environmental and regulatory considerations further elevate interest in this compound. With sustainable chemistry gaining traction, the difluoromethyl group is often compared to trifluoromethyl analogs in terms of ecological impact. Patent databases reveal its inclusion in green synthesis protocols, addressing searches such as "eco-friendly halogenated intermediates." Additionally, its aminomethyl functionality supports biodegradable linker designs, a hotspot in controlled-release formulations.

In analytical applications, CAS No. 1806915-72-9 is characterized via HPLC-MS and NMR, with users often inquiring about "pyridine quantification methods." Its stability under various pH conditions makes it a candidate for analytical reference standards. The compound’s chromatographic behavior is particularly noted in method development for heterocyclic impurity profiling—a priority in pharmaceutical quality control.

Market dynamics indicate rising procurement of 3-(Aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-5-acetic acid by contract research organizations (CROs) and academic labs. Queries like "suppliers of bromopyridine derivatives" or "scale-up synthesis of fluorinated pyridines" reflect its commercial demand. Its role in high-throughput screening libraries further positions it as a valuable asset for hit-to-lead optimization campaigns.

Future prospects for this compound hinge on advancements in catalysis and flow chemistry, where its multifunctional reactivity could streamline one-pot syntheses. As the scientific community prioritizes molecular complexity with atom economy, CAS No. 1806915-72-9 exemplifies a balance between structural diversity and synthetic accessibility—an ideal case study for "next-generation heterocyclic building blocks."